N-(4-bromo-2-methylphenyl)-4-ethoxy-3-methoxybenzamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-4-ethoxy-3-methoxybenzamide
• InChI: InChI=1S/C17H18BrNO3/c1-4-22-15-8-5-12(10-16(15)21-3)17(20)19-14-7-6-13(18)9-11(14)2/h5-10H,4H2,1-3H3,(H,19,20)
• InChI Key: WFAIUSBRODALKW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)Br)C)OC
• Molecular Formula: C17H18BrNO3
• Molecular Weight: 364.2 g/mol

Description

N-(4-bromo-2-methylphenyl)-4-ethoxy-3-methoxybenzamide, also known as BMEB, is a chemical compound with potential applications in scientific research. BMEB belongs to the class of benzamides and is a derivative of the compound 2-methyl-4-bromoaniline.

Mechanism of Action

N-(4-bromo-2-methylphenyl)-4-ethoxy-3-methoxybenzamide acts as a competitive antagonist of the dopamine D3 receptor by binding to the receptor and preventing the binding of dopamine. This results in a decrease in dopamine neurotransmission, which can have various effects depending on the specific brain region and neural circuitry involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific experimental conditions and the brain region targeted. This compound has been shown to decrease dopamine neurotransmission in the striatum, which is a brain region involved in motor control and reward processing. This compound has also been shown to decrease cocaine self-administration in rats, suggesting a potential therapeutic application in addiction.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-bromo-2-methylphenyl)-4-ethoxy-3-methoxybenzamide is its selectivity for the dopamine D3 receptor, which allows for more precise manipulation of dopamine neurotransmission compared to non-selective dopamine receptor antagonists. However, a limitation of this compound is its relatively low potency compared to other dopamine D3 receptor antagonists, which may require higher doses for effective manipulation of dopamine neurotransmission.

Future Directions

There are several potential future directions for research on N-(4-bromo-2-methylphenyl)-4-ethoxy-3-methoxybenzamide. One direction is to investigate the effects of this compound on other brain regions and neural circuits involved in neurological and psychiatric disorders. Another direction is to develop more potent and selective dopamine D3 receptor antagonists based on the structure of this compound. Additionally, the therapeutic potential of this compound in addiction and other disorders could be further explored in preclinical and clinical studies.

Scientific Research Applications

N-(4-bromo-2-methylphenyl)-4-ethoxy-3-methoxybenzamide has potential applications in scientific research, particularly in the field of neuroscience. This compound is a potent and selective antagonist of the dopamine D3 receptor, which is a G protein-coupled receptor involved in the regulation of dopamine neurotransmission. The dopamine D3 receptor has been implicated in several neurological and psychiatric disorders, including Parkinson's disease, schizophrenia, and addiction.